3-Oxo-6-phenyl-2,3-dihydropyridazine-4-carboxylic acid
Overview
Description
“3-Oxo-6-phenyl-2,3-dihydropyridazine-4-carboxylic acid” is a compound with the molecular formula C11H8N2O3 . It is also known by its IUPAC name, 6-oxo-3-phenyl-1H-pyridazine-5-carboxylic acid . The compound is a derivative of pyridazine, which is a heterocyclic compound containing two adjacent nitrogen atoms .
Molecular Structure Analysis
The molecular structure of this compound can be deduced from its IUPAC name and molecular formula. It contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms. Attached to this ring are a phenyl group and a carboxylic acid group .Scientific Research Applications
Synthesis and Structural Analysis
Synthesis Techniques : The compound has been synthesized using various methods. For instance, Ravinesh Mishra et al. (2010) reported the synthesis of a similar compound, 6-oxo-3-phenyl-5,6-dihydropyridazine-1(4H)-carbohydrazide, from β-benzoylpropionic acid and carbohydrazide. This synthesis highlights the compound's structural complexity and the involved synthesis process (Mishra, Siddiqui, Kumar, & Kumar, 2010).
Molecular Structure Studies : A study by A. J. Bortoluzzi et al. (2011) analyzed a related compound's molecular structure, showcasing the intricate arrangement of cyclic groups and the significance of intermolecular interactions (Bortoluzzi, Souza, Joussef, & Meyer, 2011).
Building Block in Organic Synthesis
Use in Synthesis of Derivatives : The compound serves as a precursor or a building block in the synthesis of various derivatives. For instance, V. L. Gein et al. (2009) demonstrated its use in creating methyl esters of 5-aroyl-6-aryl-2-oxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acids (Gein, Krylova, Tsypliakova, Gaifullina, Varkentin, & Vakhrin, 2009).
Cyclization Reactions : The compound is involved in cyclization reactions, as reported by S. Demir et al. (2010), who detailed the molecular structure and theoretical approach to understanding the compound's reactions (Demir, Dinçer, Korkusuz, & Yıldırım, 2010).
Microbiologically Produced Acids : In the broader context of organic synthesis, A. Aurich et al. (2012) discussed the biotechnological preparation of oxo-carboxylic acids, including 2-oxo-glutaric acid and 2-oxo-D-gluconic acid, which are used as building blocks in various syntheses. This highlights the relevance of such compounds in creating new chemical entities (Aurich, Specht, Müller, Stottmeister, Yovkova, Otto, Holz, Barth, Heretsch, Thomas, Sicker, & Giannis, 2012).
Mechanism of Action
Target of Action
The primary target of 3-Oxo-6-phenyl-2,3-dihydropyridazine-4-carboxylic acid is xanthine oxidase (XO) . XO is an enzyme that plays a crucial role in the catabolism of purines in humans, catalyzing the oxidation of hypoxanthine to xanthine, and further oxidation of xanthine to uric acid .
Mode of Action
This compound interacts with XO through a unique interaction mode . This interaction is different from that of febuxostat, a well-known XO inhibitor, which bears a carboxyl group . The compound binds to the active site of XO, leading to the inhibition of the enzyme .
Biochemical Pathways
The compound’s interaction with XO affects the purine catabolism pathway . By inhibiting XO, the compound prevents the oxidation of hypoxanthine to xanthine and xanthine to uric acid . This results in a decrease in the production of uric acid, a metabolite associated with conditions such as gout and hyperuricemia .
Pharmacokinetics
Its lipophilicity (Log Po/w) ranges from 0.87 to 1.96, suggesting it may have good membrane permeability .
Result of Action
The inhibition of XO by this compound leads to a reduction in uric acid formation . This can be beneficial in conditions where uric acid levels are elevated, such as gout and hyperuricemia .
Future Directions
The future directions for research on “3-Oxo-6-phenyl-2,3-dihydropyridazine-4-carboxylic acid” and similar compounds could involve further exploration of their potential biological activities. For instance, compounds with similar structures have been evaluated for their xanthine oxidase inhibitory activity, suggesting potential applications in the treatment of conditions like gout .
Properties
IUPAC Name |
6-oxo-3-phenyl-1H-pyridazine-5-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N2O3/c14-10-8(11(15)16)6-9(12-13-10)7-4-2-1-3-5-7/h1-6H,(H,13,14)(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWPFONMCUWVZRW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NNC(=O)C(=C2)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501207987 | |
Record name | 2,3-Dihydro-3-oxo-6-phenyl-4-pyridazinecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501207987 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
87769-67-3 | |
Record name | 2,3-Dihydro-3-oxo-6-phenyl-4-pyridazinecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=87769-67-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,3-Dihydro-3-oxo-6-phenyl-4-pyridazinecarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501207987 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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